Cas no 514801-16-2 (3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid)
514801-16-2 structure
Product Name:3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid
CAS No:514801-16-2
MF:C11H9N3O4
MW:247.206862211227
MDL:MFCD01114890
CID:3056892
PubChem ID:819608
Update Time:2025-04-21
3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid
- 3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoicacid
- 514801-16-2
- MFCD01114890
- AK-968/37166211
- SR-01000368372
- AKOS000204851
- 3-[(4-nitropyrazol-1-yl)methyl]benzoic acid
- 3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid
- CS-0269076
- 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
- STK298465
- SCHEMBL13851463
- AKOS025213080
- 3-({4-nitro-1H-pyrazol-1-yl}methyl)benzoic acid
- EN300-83510
- SR-01000368372-1
- Oprea1_044598
-
- MDL: MFCD01114890
- Inchi: 1S/C11H9N3O4/c15-11(16)9-3-1-2-8(4-9)6-13-7-10(5-12-13)14(17)18/h1-5,7H,6H2,(H,15,16)
- InChI Key: QDXCLKKKDQFNQR-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)CN1C=C(C=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 247.05930578Da
- Monoisotopic Mass: 247.05930578Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101Ų
3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028240-250mg |
3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid |
514801-16-2 | 95% | 250mg |
£144.00 | 2022-03-01 | |
| Fluorochem | 028240-1g |
3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid |
514801-16-2 | 95% | 1g |
£287.00 | 2022-03-01 | |
| Fluorochem | 028240-5g |
3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid |
514801-16-2 | 95% | 5g |
£782.00 | 2022-03-01 | |
| Matrix Scientific | 027436-500mg |
3-[(4-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-16-2 | 500mg |
$252.00 | 2023-09-11 | ||
| Enamine | EN300-83510-0.05g |
3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-16-2 | 0.05g |
$192.0 | 2023-02-11 | ||
| Enamine | EN300-83510-0.1g |
3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-16-2 | 0.1g |
$286.0 | 2023-02-11 | ||
| Enamine | EN300-83510-0.25g |
3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-16-2 | 0.25g |
$408.0 | 2023-02-11 | ||
| Enamine | EN300-83510-0.5g |
3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-16-2 | 0.5g |
$643.0 | 2023-02-11 | ||
| Enamine | EN300-83510-1.0g |
3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-16-2 | 1.0g |
$824.0 | 2023-02-11 | ||
| Enamine | EN300-83510-2.5g |
3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
514801-16-2 | 2.5g |
$1258.0 | 2023-02-11 |
3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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